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Compound of Interest

Compound Name: Santamarin

Cat. No.: B1680768

For Researchers, Scientists, and Drug Development Professionals

Introduction

Santamarin is a naturally occurring sesquiterpene lactone belonging to the eudesmanolide
group.[1][2] It has garnered significant interest in the scientific community for its diverse
pharmacological activities, including anti-inflammatory, anti-photoaging, and potential
anticancer properties. This technical guide provides a detailed overview of the chemical
structure of Santamarin, supported by available spectroscopic data, and delves into the
experimental protocols used to elucidate its biological functions and the signaling pathways it
modulates.

Chemical Structure and Properties

Santamarin is characterized by a complex tricyclic structure. Its systematic IUPAC name is
(3aS,5aR,6R,9aS,9bS)-6-hydroxy-5a,9-dimethyl-3-methylidene-4,5,6,7,9a,9b-hexahydro-3aH-
benzo[g][1]benzofuran-2-one.[1]

Table 1: Chemical and Physical Properties of Santamarin
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Property Value Reference
Molecular Formula C15H2003 [1112]
Molecular Weight 248.32 g/mol [1][3]
CAS Number 4290-13-5 [11[2]
Appearance Not specified in provided

results
Solubility Soluble in DMSO [3]
Synonyms Santamarine, Balchanin [1]

Spectroscopic Data

Detailed spectroscopic data is crucial for the unequivocal identification and structural
elucidation of natural products. While a complete, consolidated dataset for Santamarin was
not available in the searched literature, this section outlines the expected spectroscopic
features based on its chemical structure and data from related compounds.

Table 2: Expected Spectroscopic Data for Santamarin
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Spectroscopic Technique Expected Features

Signals corresponding to methyl groups,
methylene protons, methine protons, and

1H NMR olefinic protons. The chemical shifts and
coupling constants would be indicative of the

stereochemistry of the molecule.

Approximately 15 distinct carbon signals,

including those for carbonyl carbons (lactone),
13C NMR . _

olefinic carbons, carbons bearing hydroxyl

groups, and aliphatic carbons.

Characteristic absorption bands for hydroxyl (-

OH) stretching, carbonyl (C=0) stretching of the
Infrared (IR) Spectroscopy ) )

y-lactone ring, and C=C stretching of the

exocyclic methylene group.

A molecular ion peak [M]* corresponding to its

molecular weight, along with characteristic
Mass Spectrometry (MS) fragmentation patterns resulting from the loss of

water, carbon monoxide, and other neutral

fragments.

X-ray Crystallography

X-ray crystallography provides the most definitive three-dimensional structural information for
crystalline compounds. A search for a publicly available Crystallographic Information File (CIF)
for Santamarin was conducted; however, no specific file was retrieved. The determination of its
crystal structure would provide precise bond lengths, bond angles, and torsional angles,
confirming its absolute stereochemistry.

Biological Activity and Signaling Pathways

Santamarin exhibits significant biological activities, primarily attributed to its ability to modulate
key cellular signaling pathways involved in inflammation and cellular stress responses.

Anti-inflammatory Activity
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Santamarin has been shown to exert anti-inflammatory effects by inhibiting the activation of
Nuclear Factor-kappa B (NF-kB), a pivotal transcription factor that regulates the expression of
pro-inflammatory genes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
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